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Compound of Interest

Compound Name: 3-Bromopropanoate

Cat. No.: B1231587

An In-depth Technical Guide to the Physical Properties of Ethyl 3-Bromopropanoate

Introduction

Ethyl 3-bromopropanoate, with the chemical formula C5H9BrO2, is an organobromine
compound that serves as a valuable intermediate in various organic syntheses.[1][2] It is a
colorless to pale yellow liquid, recognized for its role as an alkylating agent in the preparation of
more complex molecules.[1][2][3] This document provides a comprehensive overview of its key
physical properties, compiled from various sources, and outlines the standard experimental
methodologies used for their determination. This guide is intended for researchers, scientists,
and professionals in the field of drug development and chemical synthesis.

Quantitative Physical Properties

The physical characteristics of ethyl 3-bromopropanoate have been determined through
various experimental and computational methods. The following table summarizes the key
guantitative data available for this compound.
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Property Value Conditions
Molecular Weight 181.03 g/mol
Boiling Point 135-136 °C at 50 mmHg[1][2][4][5][6]
179 °C
69-71 °C at 10 mmHg[7]
Melting Point 184-186 °C with water as solvent[2][8][9]
Density 1.412 g/mL at 25 °C[2][4][5][6]
1.4409 glom? Standard state (25 °C, 100
kPa)[1]
1.419 g/mL
Refractive Index 1.452 at 20 °C (D line)[2][4][5][6]
Flash Point 175 °F (79.4 °C)[2][4][8]I9] Closed cup
70 °C Closed cup[10][11]

Vapor Pressure

0.962 mmHg

at 25 °C[8][9]

Soluble in water, alcohol,
Solubility chloroform, and benzene.[2][4]
[8][9][12]

Experimental Protocols

The determination of the physical properties of a compound like ethyl 3-bromopropanoate
follows standardized laboratory procedures. Below are outlines of typical methodologies for the
key properties listed above.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For high-boiling compounds like ethyl 3-bromopropanoate, vacuum distillation is
often employed to prevent decomposition at elevated temperatures.
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e Apparatus: A distillation apparatus consisting of a round-bottom flask, a distillation head with
a thermometer, a condenser, and a receiving flask. A vacuum pump and a manometer are
connected to the system.

e Procedure:
o The liquid is placed in the round-bottom flask with boiling chips.

o The system is evacuated to the desired pressure (e.g., 50 mmHg), which is monitored by
the manometer.

o The flask is heated gently.

o The temperature is recorded when the liquid is boiling, and the vapor condensate is
dripping from the thermometer bulb at a steady rate. This temperature is the boiling point
at the recorded pressure.

Density Measurement

Density is the mass per unit volume of a substance. It is a temperature-dependent property.

o Apparatus: A pycnometer (a glass flask with a precise volume) and an analytical balance.
Alternatively, a digital density meter can be used.

e Procedure (using a pycnometer):

[¢]

The empty pycnometer is weighed.

[e]

It is then filled with the sample liquid, and the temperature is allowed to equilibrate to a
specific value (e.g., 25 °C).

[¢]

The pycnometer is weighed again to determine the mass of the liquid.

[e]

The density is calculated by dividing the mass of the liquid by the volume of the
pycnometer.

Refractive Index Measurement
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The refractive index is a dimensionless number that describes how light propagates through a
substance. It is a characteristic property of a pure compound.

e Apparatus: An Abbe refractometer.

e Procedure:

[¢]

A few drops of the liquid are placed on the prism of the refractometer.

o

The prism is closed, and the temperature is controlled, typically at 20 °C.

[e]

Light is passed through the sample, and the eyepiece is adjusted until the dividing line
between the light and dark fields is sharp and centered.

[e]

The refractive index is read directly from the instrument's scale.
Solubility Assessment
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

e Procedure:

o A small, measured amount of ethyl 3-bromopropanoate is added to a test tube containing
a specific volume of a solvent (e.g., water, ethanol, chloroform).

o The mixture is agitated vigorously.

o The solution is observed for homogeneity. If the substance dissolves completely, it is
considered soluble. The process can be repeated with increasing amounts of the solute to
determine the approximate solubility limit.

Diagram of Experimental Workflow

The following diagram illustrates a typical workflow for the characterization of the physical
properties of a liquid chemical sample.
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Caption: Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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